5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(3-iodo-5-methoxy-4-propan-2-yloxyphenyl)methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C20H19IN2O4/c1-12(2)27-18-15(21)9-13(11-17(18)26-3)10-16-19(24)23(20(25)22-16)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,22,25)/b16-10+
• InChI Key: XWNZGBBNLISXPT-MHWRWJLKSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1I)C=C2C(=O)N(C(=O)N2)C3=CC=CC=C3)OC
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1I)/C=C/2\C(=O)N(C(=O)N2)C3=CC=CC=C3)OC
• Molecular Formula: C20H19IN2O4
• Molecular Weight: 478.3 g/mol

Description

5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione, also known as PMI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione is not fully understood, but it is believed to act as an inhibitor of various enzymes and receptors. 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been shown to inhibit the activity of various kinases, including cyclin-dependent kinases and protein kinase C. It has also been shown to interact with various receptors, including the dopamine D2 receptor and the sigma-1 receptor.
Biochemical and Physiological Effects
5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been shown to have various biochemical and physiological effects. In vitro studies have shown that 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione can induce apoptosis (programmed cell death) in various cancer cell lines. It has also been shown to inhibit the proliferation of cancer cells. In vivo studies have shown that 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione can reduce blood glucose levels in diabetic mice and improve cognitive function in Alzheimer’s disease models.

Advantages and Limitations for Lab Experiments

5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has several advantages for lab experiments, including its ease of synthesis and high yield. It is also stable under normal laboratory conditions. However, 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione research. One potential direction is the development of 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione-based drugs for the treatment of various diseases. Another potential direction is the synthesis of 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione-based materials with novel properties. Additionally, the mechanism of action of 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione needs to be further elucidated to fully understand its potential applications.

Synthesis Methods

5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione can be synthesized through a simple one-pot reaction of 3-iodo-4-isopropoxy-5-methoxybenzaldehyde and 3-phenyl-2,4-thiazolidinedione in the presence of a base. The reaction yields 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione as a yellow solid with a high yield.

Scientific Research Applications

5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been investigated as a potential drug candidate for various diseases, including cancer, diabetes, and Alzheimer’s disease. In material science, 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been used as a building block for the synthesis of various functional materials, including polymers and metal-organic frameworks. In catalysis, 5-(3-iodo-4-isopropoxy-5-methoxybenzylidene)-3-phenyl-2,4-imidazolidinedione has been explored as a potential catalyst for various organic reactions.